Hexaminolevulinate Hexaminolevulinate 5-aminolevulinic acid hexyl ester is an organonitrogen compound and an organooxygen compound. It is functionally related to a delta-amino acid.
Hexaminolevulinate is an optical imaging drug. In solution form it is instilled intravesically for use with photodynamic blue light cystoscopy as an adjunct to white light cystoscopy. On May 28, 2010, the U.S. Food and Drug Administration (FDA) granted approval for hexaminolevulinate hydrochloride (Cysview for Intravesical Solution, Photocure ASA), as an optical imaging agent for use in combination with the Karl Storz Photodynamic Diagnostic D-Light C (PDD) System for cystoscopic detection of non-muscle invasive papillary cancer of the bladder for patients suspected or known to have lesion(s) on the basis of a prior cystoscopy. Hexaminolevulinate is manufactured under the brand Cysview® by Photocure ASA. In Europe, Hexaminolevulinate is marketed under the brand Hexvix®.
Hexaminolevulinate is the hexyl ester of 5-aminolevulinic acid (ALA) with photodynamic properties. As a precursor of photoactive porphorins, hexyl 5-aminolevulinate induces the endogenous production of the photosensitizer protoporphyrin IX (PPIX) which accumulates selectively in tumor tissue. When exposed to specific wavelengths of light, PPIX is activated and, depending on the wavelength and/or intensity of light, either fluoresces, thereby allowing tumor imaging, or induces tumor cell apoptosis.
See also: Hexaminolevulinate Hydrochloride (has salt form).
Brand Name: Vulcanchem
CAS No.: 140898-97-1
VCID: VC21259765
InChI: InChI=1S/C11H21NO3/c1-2-3-4-5-8-15-11(14)7-6-10(13)9-12/h2-9,12H2,1H3
SMILES: CCCCCCOC(=O)CCC(=O)CN
Molecular Formula: C11H21NO3
Molecular Weight: 215.29 g/mol

Hexaminolevulinate

CAS No.: 140898-97-1

Cat. No.: VC21259765

Molecular Formula: C11H21NO3

Molecular Weight: 215.29 g/mol

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Hexaminolevulinate - 140898-97-1

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Description 5-aminolevulinic acid hexyl ester is an organonitrogen compound and an organooxygen compound. It is functionally related to a delta-amino acid.
Hexaminolevulinate is an optical imaging drug. In solution form it is instilled intravesically for use with photodynamic blue light cystoscopy as an adjunct to white light cystoscopy. On May 28, 2010, the U.S. Food and Drug Administration (FDA) granted approval for hexaminolevulinate hydrochloride (Cysview for Intravesical Solution, Photocure ASA), as an optical imaging agent for use in combination with the Karl Storz Photodynamic Diagnostic D-Light C (PDD) System for cystoscopic detection of non-muscle invasive papillary cancer of the bladder for patients suspected or known to have lesion(s) on the basis of a prior cystoscopy. Hexaminolevulinate is manufactured under the brand Cysview® by Photocure ASA. In Europe, Hexaminolevulinate is marketed under the brand Hexvix®.
Hexaminolevulinate is the hexyl ester of 5-aminolevulinic acid (ALA) with photodynamic properties. As a precursor of photoactive porphorins, hexyl 5-aminolevulinate induces the endogenous production of the photosensitizer protoporphyrin IX (PPIX) which accumulates selectively in tumor tissue. When exposed to specific wavelengths of light, PPIX is activated and, depending on the wavelength and/or intensity of light, either fluoresces, thereby allowing tumor imaging, or induces tumor cell apoptosis.
See also: Hexaminolevulinate Hydrochloride (has salt form).
CAS No. 140898-97-1
Molecular Formula C11H21NO3
Molecular Weight 215.29 g/mol
IUPAC Name hexyl 5-amino-4-oxopentanoate
Standard InChI InChI=1S/C11H21NO3/c1-2-3-4-5-8-15-11(14)7-6-10(13)9-12/h2-9,12H2,1H3
Standard InChI Key RYQOILLJDKPETL-UHFFFAOYSA-N
SMILES CCCCCCOC(=O)CCC(=O)CN
Canonical SMILES CCCCCCOC(=O)CCC(=O)CN

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